Cas no 721409-85-4 (N-(2-chlorophenyl)methyl-2-(quinazolin-4-ylsulfanyl)acetamide)

• Product Name: N-(2-chlorophenyl)methyl-2-(quinazolin-4-ylsulfanyl)acetamide
• CAS No: 721409-85-4
• MF: C₁₇H₁₄ClN₃OS
• MW: 343.830561161041
• CID: 6084097
• PubChem ID: 2361678
• Update Time: 2025-05-24

N-(2-chlorophenyl)methyl-2-(quinazolin-4-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-2-(quinazolin-4-ylsulfanyl)acetamide
• Acetamide, N-[(2-chlorophenyl)methyl]-2-(4-quinazolinylthio)-
• N-(2-chlorobenzyl)-2-(quinazolin-4-ylthio)acetamide
• SR-01000134659
• SR-01000134659-1
• N-[(2-chlorophenyl)methyl]-2-quinazolin-4-ylsulfanylacetamide
• 721409-85-4
• Z19316094
• AKOS001073186
• F0674-0074
• N-[(2-chlorophenyl)methyl]-2-(quinazolin-4-ylsulfanyl)acetamide

• Inchi： 1S/C17H14ClN3OS/c18-14-7-3-1-5-12(14)9-19-16(22)10-23-17-13-6-2-4-8-15(13)20-11-21-17/h1-8,11H,9-10H2,(H,19,22)
• InChI Key： VZYBLXVUPBXPEH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)CSC1=C2C(=NC=N1)C=CC=C2

Computed Properties

• Exact Mass: 343.0546109g/mol
• Monoisotopic Mass: 343.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 595.1±45.0 °C(Predicted)
• pka: 13.24±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(2-chlorophenyl)methyl-2-(quinazolin-4-ylsulfanyl)acetamide

Introduction to N-(2-chlorophenyl)methyl-2-(quinazolin-4-ylsulfanyl)acetamide (CAS No. 721409-85-4)

N-(2-chlorophenyl)methyl-2-(quinazolin-4-ylsulfanyl)acetamide, identified by its CAS number 721409-85-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both a chlorophenyl moiety and a quinazolin-4-ylsulfanyl group suggests a rich chemical diversity that may contribute to its biological activity.

The chlorophenyl group, characterized by its electron-withdrawing properties, can influence the electronic distribution of the molecule, thereby affecting its reactivity and interactions with biological targets. On the other hand, the quinazolin-4-ylsulfanyl group introduces a sulfur atom, which is known to participate in various hydrogen bonding and coordination interactions. These features make N-(2-chlorophenyl)methyl-2-(quinazolin-4-ylsulfanyl)acetamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in quinazoline derivatives due to their broad spectrum of biological activities. Quinazolines are heterocyclic compounds that have shown efficacy in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. The incorporation of a sulfur atom into the quinazoline scaffold enhances its potential for interaction with biological macromolecules, making it an attractive scaffold for drug design.

The acetamide functional group in N-(2-chlorophenyl)methyl-2-(quinazolin-4-ylsulfanyl)acetamide further contributes to its complexity and reactivity. Acetamides are known to be versatile pharmacophores, capable of modulating enzyme activity and receptor binding. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a valuable asset in the search for novel therapeutic agents.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the development of effective drugs. By systematically modifying the core structure of N-(2-chlorophenyl)methyl-2-(quinazolin-4-ylsulfanyl)acetamide, researchers can fine-tune its biological activity to target specific diseases more effectively. The chlorophenyl and quinazolin-4-ylsulfanyl groups provide multiple sites for structural optimization, allowing for the design of compounds with enhanced potency and selectivity.

The synthesis of N-(2-chlorophenyl)methyl-2-(quinazolin-4-ylsulfanyl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core efficiently. These methods not only improve the efficiency of synthesis but also allow for the introduction of additional functional groups, expanding the chemical space available for drug discovery.

The pharmacological evaluation of N-(2-chlorophenyl)methyl-2-(quinazolin-4-ylsulfanyl)acetamide has revealed intriguing biological properties. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against several enzymes and receptors relevant to human diseases. For instance, it has shown potential as an inhibitor of kinases, which are key targets in cancer therapy. Additionally, its interaction with other therapeutic targets may open up new avenues for treating inflammatory and infectious diseases.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. N-(2-chlorophenyl)methyl-2-(quinazolin-4-ylsulfanyl)acetamide, with its unique structural features, is being evaluated through various preclinical models to understand its pharmacokinetic properties and potential side effects. These studies are crucial for determining whether this compound can progress to clinical trials and ultimately become a viable therapeutic option for patients.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used to predict the binding affinity of N-(2-chlorophenyl)methyl-2-(quinazolin-4-y lsulfanyl)acetamideto its target proteins. These simulations provide valuable insights into the molecular interactions that govern its biological activity, guiding researchers in optimizing its structure for improved efficacy. By leveraging computational tools alongside experimental data, scientists can accelerate the drug development process significantly.

In conclusion, N-(2-chlorophenyl )methyl - 2 - ( quin az o lin - 4 - ylsulfanyl ) acet am ide ( CAS No . 721409 - 85 - 4 ) is a compound with remarkable potential in pharmaceutical research . Its unique structural composition and demonstrated biological activity make it a compelling candidate for further investigation . As research continues to uncover new applications for quinazoline derivatives , this compound is poised to play a significant role in the development of next-generation therapeutics . The ongoing studies into its synthesis , pharmacology , and computational properties promise to yield valuable insights that will advance our understanding of medicinal chemistry and improve patient care worldwide . p >